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For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a summary of the available physical and structural information for
the chemical compound with CAS number 24856-79-9, identified as diammonium ethyl
phosphate. It is important to note that publicly available data on this specific compound is
limited. Much of the detailed experimental data found in broader searches pertains to the more
common inorganic fertilizer, diammonium phosphate (DAP) (CAS 7783-28-0), and care should
be taken not to confuse the two.

Diammonium ethyl phosphate is the di-ammonium salt of monoethyl phosphate. Its chemical
structure consists of an ethyl phosphate anion and two ammonium cations.

Chemical Structure

The structure of diammonium ethyl phosphate is characterized by the ionic association of
two ammonium ions (NHa4*) with one ethyl phosphate ion (CH3zCH20PO327).

Molecular Formula: C2H13N204P[1]
SMILES: CCOP(=0)([O-])[O-].[NH4+].[NH4+]

InChl: InChI=1S/C2H704P.2H3N/c1-2-6-7(3,4)5;;/h2H2,1H3,(H2,3,4,5);2*1H3[1]
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Physical and Chemical Properties

Quantitative data for the physical properties of diammonium ethyl phosphate are not
extensively reported in publicly accessible literature. The following table summarizes the
computed data available. For context, some experimental properties of the related but distinct
compound, diammonium phosphate (DAP), are also provided in a separate table.

Table 1: Computed Physical and Chemical Properties of Diammonium Ethyl Phosphate (CAS
24856-79-9)

Property Value Source
Molecular Weight 160.11 g/mol PubChem[1]
azane;ethyl dihydrogen
IUPAC Name PubChem[1]
phosphate
Topo. Polar Surface Area 83.7 A2 PubChem[1]
Hydrogen Bond Donor Count 4 PubChem
Hydrogen Bond Acceptor
4 PubChem
Count
Rotatable Bond Count 1 PubChem

Table 2: Experimental Physical Properties of Diammonium Phosphate (DAP) (CAS 7783-28-0)
for Reference

Property Value Source
Melting Point 155 °C (decomposes) ChemBK, Chemsrc[2]
Solubility in Water 588 g/L (at 20 °C) Mosaic Crop Nutrition[3]
) Mosaic Crop Nutrition,
pH of Solution 75-8.0 S
Wikipedia[3][4]
Density 1.619 g/cm3 U.S. EPA[5]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15344755?utm_src=pdf-body
https://www.benchchem.com/product/b15344755?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/24856-79-9
https://pubchem.ncbi.nlm.nih.gov/compound/24856-79-9
https://pubchem.ncbi.nlm.nih.gov/compound/24856-79-9
https://www.chemsrc.com/en/cas/7783-28-0_825965.html
https://www.cropnutrition.com/resource-library/diammonium-phosphate/
https://www.cropnutrition.com/resource-library/diammonium-phosphate/
https://en.wikipedia.org/wiki/Diammonium_phosphate
https://www.ncbi.nlm.nih.gov/books/NBK584918/table/ch1.tab1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of
diammonium ethyl phosphate are not available in the cited literature. However, standard
analytical methods for determining the physicochemical properties of organic salts would be
applicable. These would include:

» Melting Point Determination: Using a standard melting point apparatus (e.g., capillary
method).

o Solubility Studies: Gravimetric analysis of saturated solutions in various solvents at
controlled temperatures.

» pH Measurement: Potentiometric measurement of an aqueous solution of known
concentration.

 Structural Elucidation: Spectroscopic methods such as Nuclear Magnetic Resonance (NMR)
and Infrared (IR) spectroscopy, along with mass spectrometry.

A method for the synthesis of diammonium phosphate involves the neutralization reaction of
phosphoric acid with ammonia.[6][7] A similar principle would apply to the synthesis of
diammonium ethyl phosphate, likely through the reaction of monoethyl phosphoric acid with
ammonia. Purification can be achieved through recrystallization.[8]

Signaling Pathways and Biological Activity

There is no information available in the public domain regarding any signaling pathways or
specific biological activities associated with diammonium ethyl phosphate. This is consistent
with the nature of the compound as a simple organic salt, which is not typically investigated for
bioactivity in the same manner as complex pharmaceutical molecules. Therefore, a diagram for
signaling pathways cannot be generated.

Logical Relationship: Component Parts

The following diagram illustrates the simple ionic composition of diammonium ethyl
phosphate.
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Caption: lonic components of Diammonium Ethyl Phosphate.

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, diammonium ethyl phosphate is classified as a substance that causes severe
skin burns and eye damage.[1] Standard laboratory safety precautions, including the use of
personal protective equipment such as gloves and safety glasses, should be followed when
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Diammonium ethyl phosphate | C2H13N204P | CID 90632 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. Diammonium phosphate | CAS#:7783-28-0 | Chemsrc [chemsrc.com]

¢ 3. cropnutrition.com [cropnutrition.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15344755?utm_src=pdf-body-img
https://www.benchchem.com/product/b15344755?utm_src=pdf-body
https://www.benchchem.com/product/b15344755?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/24856-79-9
https://www.benchchem.com/product/b15344755?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/24856-79-9
https://pubchem.ncbi.nlm.nih.gov/compound/24856-79-9
https://www.chemsrc.com/en/cas/7783-28-0_825965.html
https://www.cropnutrition.com/resource-library/diammonium-phosphate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. Diammonium phosphate - Wikipedia [en.wikipedia.org]

5. Table 1, Identity, Molecular Weight, and Physicochemical Properties of Ammonium
Phosphate Saltsa, b - Provisional Peer-Reviewed Toxicity Values for Ammonium Salts of
Inorganic Phosphates: Monoammonium Phosphate (MAP) (CASRN 7722-76-1)
Diammonium Phosphate (DAP) (CASRN 7783-28-0) - NCBI Bookshelf [ncbi.nim.nih.gov]

e 6. CN101723340A - Preparation method of diammonium phosphate - Google Patents
[patents.google.com]

o 7. Experimental Study of the Purification of an Industrial Fertilizer (Mono-Ammonium
Phosphate) toLarger Scale Using an Experimental Design [article.sapub.org]

o 8. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Technical Guide: Diammonium Ethyl Phosphate (CAS
24856-79-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15344755#cas-24856-79-9-physical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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